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Abstract
Cesium triiodide (CsI₃) is an inorganic compound of significant interest, primarily for its role as

a precursor in the synthesis of advanced materials such as perovskite solar cells and quantum

dots.[1] This technical guide provides a comprehensive overview of the fundamental chemical,

physical, and structural properties of cesium triiodide. It includes a compilation of quantitative

data, detailed experimental protocols for its synthesis and characterization, and visualizations

of key processes to facilitate a deeper understanding for researchers in materials science and

related fields.

Chemical and Physical Properties
Cesium triiodide is a purple to brownish-black crystalline solid.[2][3] It is an ionic compound

consisting of a cesium cation (Cs⁺) and a triiodide anion (I₃⁻).[2] The compound is notable for

its thermal decomposition at a relatively low temperature.[2]

Quantitative Data Summary
The key quantitative properties of cesium triiodide are summarized in the table below for easy

reference and comparison.
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Property Value Citation(s)

Chemical Formula CsI₃ [1][4]

Molar Mass 513.62 g/mol [1][4]

Appearance
Purple / Brownish-black

crystalline powder
[2][3]

Melting Point 207 °C (decomposes) [5]

Density 4.51 g/mL at 25 °C [5]

CAS Number 12297-72-2 [1][4]

Solubility
Soluble in ethanol, slightly

soluble in methanol.

Structural Properties and Phase Transitions
The crystal structure of cesium triiodide is highly dependent on ambient pressure, exhibiting

fascinating polymorphic transitions under compression.

Crystal Structure at Ambient Conditions
Under standard temperature and pressure, cesium triiodide crystallizes in an orthorhombic

system. The key crystallographic data are presented below.

Crystal System Parameter Value Citation(s)

Crystal System Orthorhombic [2]

Space Group Pnma [2]

Arrangement

Layered structure with a

herringbone motif of I₃⁻

anions.

[2]

High-Pressure Phase Transitions
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When subjected to high pressure, cesium triiodide undergoes a series of first-order phase

transitions, leading to a more symmetrical and densely packed structure.[2]

Orthorhombic to Trigonal: Above approximately 1.24 GPa, the ambient orthorhombic (Pnma)

phase transitions to a trigonal system with the space group P-3c1. This transition involves a

significant reorganization of the polyiodide network from a layered to a three-dimensional

architecture.[2]

Trigonal to Cubic: Upon further compression to around 21.7 GPa, a second phase transition

occurs, resulting in a cubic phase (Pm-3n). In this phase, the interatomic I-I distances

equalize, forming linear iodine chains.[2]

The sequence of these pressure-induced phase transitions is a key area of research for

understanding hypervalent bonding and metallization under extreme conditions.[1]

High-Pressure Phase Transition Pathway of CsI₃
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High-Pressure Phase Transition Pathway of CsI₃
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Experimental Protocols
This section details the methodologies for the synthesis and characterization of cesium

triiodide, providing a practical guide for laboratory work.

Synthesis of Cesium Triiodide Crystals
A common and effective method for preparing cesium triiodide is through the reaction of cesium

iodide (CsI) and iodine (I₂) in a suitable solvent.[6]

Materials:

Cesium iodide (CsI)

Iodine (I₂)

Aqueous ethanol solution

Procedure:

Prepare a saturated solution of cesium iodide in aqueous ethanol.

Slowly add a stoichiometric amount of iodine to the cesium iodide solution while stirring.

Allow the solution to undergo slow volatilization and crystallization at room temperature.

Collect the resulting purple to brownish-black crystals of cesium triiodide.

Wash the crystals with a small amount of cold ethanol and dry them under vacuum.
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Synthesis Workflow for Cesium Triiodide
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Synthesis Workflow for Cesium Triiodide
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Characterization Techniques
3.2.1. X-ray Diffraction (XRD)

XRD is essential for confirming the crystal structure and phase purity of the synthesized cesium

triiodide. High-pressure XRD is used to study its phase transitions.

Protocol for High-Pressure XRD:

A powdered sample of cesium triiodide is loaded into a diamond anvil cell (DAC).

A pressure-transmitting medium (e.g., silicone oil or a noble gas) is added to ensure

hydrostatic conditions.

The DAC is mounted on a synchrotron X-ray beamline.

Diffraction patterns are collected at various pressures, which are increased incrementally.

The obtained diffraction data are analyzed to determine the crystal structure at each

pressure point.

3.2.2. Raman Spectroscopy

Raman spectroscopy is a powerful non-destructive technique used to probe the vibrational

modes of the triiodide ion within the cesium triiodide crystal lattice.

Protocol for Raman Spectroscopy:

A small amount of the cesium triiodide sample is placed on a microscope slide.

A Raman spectrometer equipped with a laser (e.g., 532 nm or 785 nm) is used for analysis.

The laser is focused on the sample, and the scattered light is collected and analyzed.

The resulting Raman spectrum will show characteristic peaks corresponding to the

vibrational modes of the I₃⁻ anion. The symmetric stretching (ν₁) and asymmetric stretching

(ν₃) modes are of particular interest. In similar triiodide compounds, the symmetric stretch is

typically observed around 112 cm⁻¹, and the asymmetric stretch around 140 cm⁻¹.[7]
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Characterization Workflow for CsI₃
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Characterization Workflow for CsI₃

Thermal Properties
Thermogravimetric analysis (TGA) of trihalides indicates that cesium triiodide undergoes

thermal decomposition.[2] The decomposition process typically involves the loss of an iodine

molecule (I₂). The reported melting point of 207 °C is accompanied by decomposition.[5]

Safety and Handling
Cesium triiodide should be handled with care, following standard laboratory safety protocols. It

is classified as an irritant and a sensitizer.
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Hazard Statement Description Citation(s)

H315 Causes skin irritation [5]

H317
May cause an allergic skin

reaction
[5]

H319 Causes serious eye irritation [5]

H334

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled

[5]

H335 May cause respiratory irritation [5]

Personal Protective Equipment (PPE):

Dust mask type N95 (US)

Eyeshields

Faceshields

Gloves

Applications
The primary application of cesium triiodide is in the field of materials science, particularly as a

precursor for the fabrication of inorganic halide perovskites like cesium lead triiodide (CsPbI₃).

[1] These perovskites are highly promising for next-generation photovoltaic devices, with

demonstrated high power conversion efficiencies.[1] Additionally, CsI₃ is used in the synthesis

of CsPbI₃ quantum dots for various optoelectronic applications, including photodetectors and

light-emitting devices.[1]

Conclusion
Cesium triiodide is a compound with rich chemical and physical properties that make it a

valuable precursor in the development of advanced materials. Its pressure-dependent crystal

structure and thermal characteristics are key areas of ongoing research. The experimental

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.researchgate.net/figure/Crystal-growth-process-a-Temperature-dependence-of-the-solubility-for-CsI-in-different_fig1_340562711
https://www.researchgate.net/figure/Crystal-growth-process-a-Temperature-dependence-of-the-solubility-for-CsI-in-different_fig1_340562711
https://www.researchgate.net/figure/Crystal-growth-process-a-Temperature-dependence-of-the-solubility-for-CsI-in-different_fig1_340562711
https://www.researchgate.net/figure/Crystal-growth-process-a-Temperature-dependence-of-the-solubility-for-CsI-in-different_fig1_340562711
https://www.researchgate.net/figure/Crystal-growth-process-a-Temperature-dependence-of-the-solubility-for-CsI-in-different_fig1_340562711
https://pmc.ncbi.nlm.nih.gov/articles/PMC12020342/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12020342/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12020342/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13726960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


protocols and data presented in this guide offer a foundational resource for scientists and

researchers working with this important inorganic material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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